Cas no 105977-14-8 (4-Hexene-3-thione, 5-amino-6,6,6-trifluoro-2,2-dimethyl-)

• Product Name: 4-Hexene-3-thione, 5-amino-6,6,6-trifluoro-2,2-dimethyl-
• CAS No: 105977-14-8
• MF: C₈H₁₂F₃NS
• MW: 211.247791290283
• CID: 1164607
• PubChem ID: 71333983
• Update Time: 2025-04-20

4-Hexene-3-thione, 5-amino-6,6,6-trifluoro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexene-3-thione, 5-amino-6,6,6-trifluoro-2,2-dimethyl-
• 5-amino-6,6,6-trifluoro-2,2-dimethylhex-4-ene-3-thione
• 105977-14-8
• DTXSID90762160

• Inchi： 1S/C8H12F3NS/c1-7(2,3)6(13)4-5(12)8(9,10)11/h4H,12H2,1-3H3
• InChI Key： BOAHXYALGLABEE-UHFFFAOYSA-N
• SMILES： S=C(C=C(C(F)(F)F)N)C(C)(C)C

Computed Properties

• Exact Mass: 211.06436
• Monoisotopic Mass: 211.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02